Cas no 14842-41-2 (L-Pyroglutamic Anhydride)
L-Pyroglutamic Anhydride (CAS 14987-43-6) is a cyclic anhydride derived from L-pyroglutamic acid, commonly used as a versatile intermediate in organic synthesis and peptide chemistry. Its rigid five-membered ring structure enhances reactivity, making it valuable for the preparation of heterocyclic compounds and modified amino acids. The compound is particularly useful in the synthesis of peptidomimetics and bioactive molecules due to its ability to introduce conformational constraints. It exhibits high stability under standard conditions and is soluble in common organic solvents, facilitating straightforward handling in laboratory settings. Its chiral nature also allows for stereoselective applications in asymmetric synthesis.

L-Pyroglutamic Anhydride structure
Product name:L-Pyroglutamic Anhydride
CAS No:14842-41-2
MF:C10H10N2O4
MW:222.1974
CID:1025362
L-Pyroglutamic Anhydride Chemical and Physical Properties
Names and Identifiers
-
- (5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone
- (5AS,10AS)-TETRAHYDRODIPYRROLO(1,2-A:1',2'-D)PYRAZINE-3,5,8,10(2H,5AH)-TETRAONE
- (S,S)-1,7-diazatricyclo[7.3.0.07,11]dodecane-2,6,8,12-tetrone
- L-Pyroglutamic Anhydride
- (5aS,10aS)-1,2,5a,6,7,10a-hexahydrodipyrrolo[1,3-c:1',3'-f]pyrazine-3,5,8,10-tetrone
- (5aS,10aS)
- PidotimodImpurity S
- Pidotimod Impurity 6
- 3-L-pyroglutaMyl-D-thiazolidine-4-carboxylic acid
- 3-D-pyroglutaMyl-L-thiazolidine-4-carboxylic acid
- 3-D-pyroglutaMyl-D-thiazolidine-4-carboxylic acid
- -Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)
-
- Inchi: InChI=1S/C10H10N2O4/c13-7-3-1-5-9(15)12-6(2-4-8(12)14)10(16)11(5)7/h5-6H,1-4H2/t5-,6-/m0/s1
- InChI Key: TXFYQWADOFKHHB-WDSKDSINSA-N
- SMILES: C1CC(=O)N2[C@@H]1C(=O)N3[C@@H](CCC3=O)C2=O
Computed Properties
- Exact Mass: 222.06400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
Experimental Properties
- Density: 1.58
- Melting Point: 305 ºC
- PSA: 74.76000
- LogP: -1.08900
L-Pyroglutamic Anhydride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | P997485-500mg |
L-Pyroglutamic Anhydride |
14842-41-2 | 500mg |
$ 572.00 | 2023-09-06 | ||
TRC | P997485-250mg |
L-Pyroglutamic Anhydride |
14842-41-2 | 250mg |
$ 312.00 | 2023-09-06 | ||
Biosynth | IT145577-5 mg |
(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone |
14842-41-2 | 5mg |
$55.00 | 2023-01-04 | ||
Aaron | AR001LME-100mg |
1H,5H-Dipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH,10aH)-tetrone, dihydro-, (5aS,10aS)- |
14842-41-2 | 95% | 100mg |
$33.00 | 2025-01-21 | |
Biosynth | IT145577-50 mg |
(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone |
14842-41-2 | 50mg |
$220.00 | 2023-01-04 | ||
TRC | P997485-100mg |
L-Pyroglutamic Anhydride |
14842-41-2 | 100mg |
$ 142.00 | 2023-09-06 | ||
TRC | P997485-1g |
L-Pyroglutamic Anhydride |
14842-41-2 | 1g |
$ 1092.00 | 2023-04-15 | ||
Biosynth | IT145577-100 mg |
(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone |
14842-41-2 | 100MG |
$330.00 | 2023-01-04 | ||
Chemenu | CM168774-5g |
(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone |
14842-41-2 | 95% | 5g |
$417 | 2021-08-05 | |
Alichem | A099002242-10g |
(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone |
14842-41-2 | 95% | 10g |
556.64 USD | 2021-06-01 |
L-Pyroglutamic Anhydride Related Literature
-
Yao Xu,Xiang Wang,Kang Song,Jun Du,Jinliang Liu,Yuqing Miao,Yuhao Li RSC Adv., 2021,11, 15323-15331
-
Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
-
Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
-
Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
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5. Caper tea
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(CAS:14842-41-2)L-Pyroglutamic Anhydride

Purity:95%+
Quantity:1g/5g/10g/100g
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